N-ethyl-5-fluoro-2-hydroxy-N-isopropyl-benzamide

Specification

• Molecular Formula: C12H16FNO2
• Molecular Weight: 225.26 g/mol
• IUPAC Name: N-ethyl-5-fluoro-2-hydroxy-N-propan-2-ylbenzamide
• Standard InChI: InChI=1S/C12H16FNO2/c1-4-14(8(2)3)12(16)10-7-9(13)5-6-11(10)15/h5-8,15H,4H2,1-3H3
• Standard InChI Key: SSWVYDFXIPCMQV-UHFFFAOYSA-N
• SMILES: CCN(C(C)C)C(=O)C1=C(C=CC(=C1)F)O
• Canonical SMILES: CCN(C(C)C)C(=O)C1=C(C=CC(=C1)F)O

Introduction

Chemical Identification and Structural Characteristics

Nomenclature and Synonyms

The compound is systematically named N-ethyl-5-fluoro-2-hydroxy-N-propan-2-ylbenzamide under IUPAC guidelines. Common synonyms include N-ethyl-5-fluoro-2-hydroxy-N-isopropyl-benzamide, SCHEMBL23569482, and MFCD24172959. Its CAS registry number, 1549490-65-4, is consistent across commercial and regulatory databases.

Molecular Structure

The molecule consists of a benzamide backbone substituted with an ethyl group, an isopropyl group, a hydroxyl group at the 2-position, and a fluorine atom at the 5-position (Figure 1). The presence of both electron-withdrawing (fluorine) and electron-donating (hydroxyl) groups influences its reactivity and solubility profile.

Table 1: Key Structural and Physical Properties

Property	Value
Molecular Formula	$\text{C}_{12}\text{H}_{16}\text{FNO}_{2}$
Molecular Weight	225.26 g/mol
Appearance	Solid
PubChem CID	115298909

Synthesis and Industrial Production

Raw Materials and Synthesis Pathways

While detailed synthesis protocols are proprietary, the compound is derived from benzamide precursors through sequential alkylation and fluorination steps. Suppliers such as Suzhou ARTK Medchem Co., Ltd. and Zhengzhou Huiju Chemical Co., Ltd. list it as a preparation product, indicating its commercial synthesis at scale.

Supplier	Location	Purity	Packaging Options
Henan Tianfu Chemical Co.,Ltd	China	97%	5g, 10g
Aladdin Scientific	United States	≥97%	5g, 10g
PharmaBlock Sciences	China	Not Specified	Bulk quantities

Exposure Route	Procedure
Inhalation	Move to fresh air; administer artificial respiration if necessary.
Skin Contact	Wash with soap and water; seek medical attention for persistent irritation.
Eye Contact	Rinse with water for 15 minutes; consult an ophthalmologist.

Applications and Industrial Use

Research and Development

The compound serves as a fluorinated building block in organic synthesis, particularly in pharmaceuticals and agrochemicals. Its fluorine moiety enhances metabolic stability in drug candidates, making it valuable in medicinal chemistry.

Regulatory Restrictions

Due to its hazardous nature, the compound is prohibited for consumer or medical use. Suppliers explicitly restrict sales to licensed laboratories and manufacturing facilities.

Environmental and Regulatory Compliance

Disposal Guidelines

Waste material must be incinerated or disposed of via licensed hazardous waste facilities to prevent environmental contamination. Drain disposal is strictly prohibited.